N6-Methyl-N11-((2-oxoethyl)ethoxy)-6,11-dihydro-5H-pyrido(2,3-b)(1,5)benzodiazepin-5-one

• CAS RN: 132686-99-8
• Molecular Formula: C17H17N3O3
• Molecular Weight: 311.33 g/mol
• IUPAC Name: ethyl 2-(6-methyl-5-oxopyrido[3,2-c][1,5]benzodiazepin-11-yl)acetate
• InChI: InChI=1S/C17H17N3O3/c1-3-23-15(21)11-20-14-9-5-4-8-13(14)19(2)17(22)12-7-6-10-18-16(12)20/h4-10H,3,11H2,1-2H3
• InChI Key: AASJIDSEQRFGHQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=CC=CC=C2N(C(=O)C3=C1N=CC=C3)C

Description

N6-Methyl-N11-((2-oxoethyl)ethoxy)-6,11-dihydro-5H-pyrido(2,3-b)(1,5)benzodiazepin-5-one is a useful research compound. Its molecular formula is C17H17N3O3 and its molecular weight is 311.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 1.0 g (4.4 mmoles) of 5,6-dihydro-6-methyl-11H-pyrido[2,3-b][1,5]benzodiazepin-5-one in 50 ml of dimethylformamide was added 0.25 g (5 mmol) of 50% sodium hydride in oil. The reaction mixture was then stirred at 50° C. for an additional 2 h and then 0.6 ml (5 mmol) of ethyl bromoacetate was added. The reaction mixture was then stirred at 50° C. for an additional 3 h. It was then cooled to room temperature and the solvent was evaporated. The residue was dissolved in methylene chloride, washed with water, dried over anhydrous sodium sulfate and evaporated to obtain 2.0 g of the crude product. It was further purified by column chromatography (silica gel) using 10% ethyl acetate/methylene chloride as eluent to obtain 250 mg of pure 5,6-dihydro-11-(ethoxy-carbonyl)methyl-6-methyl-11H-pyrido[2,3-b][1,5]benzodiazepin-5-one, m.p. 99°-100° C.